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CAS No.: 313562-28-6

Cat. No.: B1277973

Get Quote

N-phenylnicotinamide, a molecule integrating a nicotinamide core with a phenyl group via an

amide linkage, represents a versatile and privileged scaffold in modern medicinal chemistry.

Nicotinamide (Vitamin B3) itself is a crucial component of the coenzymes NAD and NADP,

central to countless metabolic and cellular signaling pathways[1]. The derivatization of this

fundamental biological motif, particularly through the addition of a phenyl ring, has unlocked a

vast chemical space, yielding compounds with a broad spectrum of potent biological activities.

These derivatives have emerged as promising candidates for therapeutic intervention in

oncology, infectious diseases, and inflammatory conditions. This guide provides a technical

overview of the key biological activities of N-phenylnicotinamide derivatives, delves into their

mechanisms of action, presents validated experimental protocols for their evaluation, and

explores the structure-activity relationships that govern their efficacy.

Anticancer Activity: Targeting the Hallmarks of
Malignancy
The N-phenylnicotinamide scaffold has proven to be a fertile ground for the discovery of novel

anticancer agents that interfere with various oncogenic pathways. Research has demonstrated
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efficacy through mechanisms including kinase inhibition, induction of apoptosis, and modulation

of epigenetic regulators.

Mechanism of Action: A Multi-pronged Attack
Enzyme Inhibition: A primary mechanism involves the inhibition of key enzymes that drive

tumor progression. Derivatives have been synthesized as potent inhibitors of Epidermal

Growth Factor Receptor (EGFR) tyrosine kinase, a critical mediator of cell proliferation[2].

For instance, the compound 5-bromo-N-(4-chlorophenylsulfonyl)nicotinamide demonstrated

potent inhibitory activity against EGFR TK with an IC₅₀ value of 0.09 µM[2]. Other derivatives

act as selective inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a

key player in tumor angiogenesis, with some compounds showing IC₅₀ values in the

nanomolar range[3][4]. Furthermore, researchers have identified nicotinamide derivatives

that inhibit AlkB homolog 2 (ALKBH2), a DNA demethylase overexpressed in cancers like

glioblastoma, thereby impeding DNA repair mechanisms in tumor cells[5].

Induction of Apoptosis: Certain N-phenylnicotinamide derivatives can trigger programmed

cell death, or apoptosis, a crucial anticancer mechanism. One series of compounds was

found to inhibit microtubule polymerization, leading to cell cycle arrest in the G₂/M phase and

subsequent apoptosis in breast cancer cells[6]. The lead compound from this series, 6-

methyl-N-(4-ethoxy-2-nitrophenyl)pyridine-3-carboxamide, induced caspase activation with

an EC₅₀ of 0.082 µM[6].

Metabolic Reprogramming: Thiophenyl derivatives of nicotinamide have been shown to act

as prodrugs. They are metabolized by the NAD salvage pathway enzymes, NAMPT and

NMNAT1, into unnatural NAD analogues.[7][8]. These analogues then inhibit inosine

monophosphate dehydrogenase (IMPDH), a critical enzyme in guanylate synthesis, leading

to cancer cell death[7][8]. This unique mechanism makes them particularly potent, with some

derivatives showing nanomolar efficacy in peripheral nerve sheath cancer cells[7].

Quantitative Data Summary: Anticancer Potency
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Compound
Class

Target/Mechan
ism

Cell Line
Potency
(IC₅₀/EC₅₀/GI₅₀)

Reference

N-

phenylsulfonylnic

otinamides

EGFR TK

Inhibition
MCF-7 0.07 µM

Substituted N-

phenyl

nicotinamides

Microtubule

Polymerization

Inhibition

T47D 0.21 µM (GI₅₀) [6]

Nicotinamide

Derivatives

VEGFR-2

Inhibition
HCT-116 15.4 µM [3]

Nicotinamide

Derivatives

VEGFR-2

Inhibition
HepG-2 9.8 µM [3]

Nicotinic Acid

Derivatives

VEGFR-2

Inhibition
HCT-15 0.068 µM [4]

Nicotinamide

Derivatives

ALKBH2

Inhibition
N/A (Enzymatic) 0.031 µM [5]

Thiophenyl

Nicotinamides

IMPDH Inhibition

(via NAD

salvage)

S462 (MPNST) 9.17 nM

Visualizing the Mechanism: VEGFR-2 Signaling Pathway
Inhibition
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Caption: Inhibition of the VEGFR-2 signaling cascade by N-phenylnicotinamide derivatives.
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Antimicrobial & Antifungal Activity
Derivatives of N-phenylnicotinamide have demonstrated significant promise as antimicrobial

agents, exhibiting broad-spectrum activity against various pathogenic bacteria and fungi.

Mechanism of Action
Antibacterial Activity: Studies have shown that substituted phenylfuranylnicotinamidines are

active against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia

coli, Pseudomonas aeruginosa) bacteria[9][10]. The presence of the amidine group appears

crucial for this activity[9]. While the exact mechanism can vary, some derivatives are thought

to interfere with essential cellular processes or membrane integrity.

Antifungal Activity: A significant body of research highlights the antifungal potential of these

compounds, particularly against Candida albicans, including fluconazole-resistant strains,

and other fungi like Cryptococcus neoformans[11][12][13]. A key mechanism of action is the

disruption of the fungal cell wall, a validated target that provides specificity over host cells[12]

[13]. Other derivatives function as succinate dehydrogenase (SDH) inhibitors, interfering with

the fungal mitochondrial respiratory chain[14][15].

Quantitative Data Summary: Antimicrobial Potency
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Compound Class Target Organism
Potency
(MIC/Inhibition %)

Reference

Phenylfuranylnicotina

midines

Staphylococcus

aureus
10 µM (MIC) [10]

2-amino-N-(3-

isopropylphenyl)nicoti

namide

Candida albicans

SC5314
0.25 µg/mL (MIC) [12]

2-amino-N-(3-

isopropylphenyl)nicoti

namide

Fluconazole-resistant

C. albicans
0.125-1 µg/mL (MIC) [12]

Nicotinamide

Derivatives
Botrytis cinerea 40.54% Inhibition [14][15]

Nicotinamide

Derivatives (as SDHI)
N/A (Enzymatic) 3.18 µM (IC₅₀) [14][15]

Anti-inflammatory Activity
Chronic inflammation is a driver of numerous diseases, and N-phenylnicotinamide derivatives

have been identified as potent anti-inflammatory agents.

Mechanism of Action
The primary anti-inflammatory mechanism involves the suppression of the pro-inflammatory

signaling cascade mediated by the transcription factor NF-κB[16][17]. By inhibiting NF-κB

activation, these compounds effectively reduce the production and release of key pro-

inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-

6), in response to inflammatory stimuli like lipopolysaccharide (LPS)[16][17]. This activity has

been demonstrated in vivo, where derivatives significantly improved symptoms in mouse

models of acute lung injury and sepsis[17]. One synthesized molecule incorporating a

thiazolidin-4-one ring showed anti-inflammatory activity comparable to ibuprofen in multiple

experimental models[18].

Experimental Protocols: A Guide to Evaluation
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To ensure scientific rigor and reproducibility, standardized protocols are essential for evaluating

the biological activity of novel N-phenylnicotinamide derivatives.

Protocol: In Vitro Anticancer Cell Viability (MTT Assay)
This protocol assesses the ability of a compound to reduce cancer cell viability. The causality is

based on the principle that viable cells with active mitochondria will reduce the yellow

tetrazolium salt MTT to a purple formazan product, the amount of which is proportional to the

number of living cells.

Step-by-Step Methodology:

Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of

5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the N-phenylnicotinamide derivatives in the

appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of

the compound dilutions. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive

control (e.g., Doxorubicin).

Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for

another 4 hours.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

viability against the compound concentration and determine the IC₅₀ value using non-linear

regression analysis.

Visualizing the Workflow: High-Throughput Screening
(HTS)
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The discovery of potent N-phenylnicotinamide derivatives often begins with HTS, as described

in the identification of apoptosis inducers[6].
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Caption: Workflow for a cell-based HTS assay to identify apoptosis inducers[6].

Conclusion and Future Perspectives
The N-phenylnicotinamide scaffold is unequivocally a cornerstone in the development of novel

therapeutic agents. Its derivatives have demonstrated a remarkable diversity of biological

activities, including potent anticancer, antimicrobial, and anti-inflammatory effects, often

through well-defined mechanisms of action. The ability to target a wide range of proteins—from

kinases and metabolic enzymes to structural components like microtubules—highlights the

chemical tractability and versatility of this structural class.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic

properties of lead compounds to enhance their clinical translatability. Exploring novel drug

delivery systems and combination therapies could further potentiate the efficacy of these

derivatives. As our understanding of disease biology deepens, the rational design of new N-

phenylnicotinamide derivatives will continue to provide innovative solutions for pressing

medical challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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